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Compound of Interest

Compound Name: 9-Octadecenamide

Cat. No.: B1222594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Octadecenamide, commonly known as Oleamide, is an endogenous fatty acid amide that

has garnered significant interest in cellular and molecular biology due to its diverse

physiological roles. It was first identified in the cerebrospinal fluid of sleep-deprived cats and

has since been implicated in a variety of biological processes, including the regulation of sleep,

pain perception, and body temperature. As a signaling molecule, 9-Octadecenamide interacts

with multiple receptor systems, most notably the cannabinoid and serotonin receptor systems,

making it a molecule of interest for therapeutic development.

These application notes provide detailed protocols for the preparation of 9-Octadecenamide
solutions for use in cell culture experiments, ensuring reproducibility and minimizing potential

artifacts from improper handling.

Physicochemical and Solubility Data
Proper preparation of 9-Octadecenamide solutions is critical for accurate and reproducible

experimental results. Due to its lipophilic nature, 9-Octadecenamide is practically insoluble in

aqueous solutions like cell culture media. Therefore, the use of an organic solvent is necessary

to prepare a stock solution, which is then diluted to the final working concentration in the cell

culture medium.
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Property Value

Molecular Formula C₁₈H₃₅NO

Molecular Weight 281.48 g/mol

Appearance White to off-white crystalline solid

Solubility in DMSO Approximately 20-25 mg/mL

Solubility in Ethanol Approximately 22-40 mg/mL

Solubility in Water Insoluble

Storage of Solid Stable for at least 2 years when stored at -20°C

Storage of Stock Sol.

In DMSO or ethanol, stable for up to 1 month at

-20°C.[1] For long-term storage, flushing with an

inert gas is recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of 9-Octadecenamide
in dimethyl sulfoxide (DMSO).

Materials:

9-Octadecenamide (solid)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing: Accurately weigh out 2.815 mg of 9-Octadecenamide using an analytical

balance.

Dissolving: Transfer the weighed 9-Octadecenamide to a sterile microcentrifuge tube. Add 1

mL of sterile, cell culture grade DMSO.

Mixing: Vortex the solution thoroughly until the 9-Octadecenamide is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution.

Sterilization (Optional but Recommended): If the DMSO used is not from a pre-sterilized

source, the stock solution should be sterilized by filtration through a 0.22 µm sterile syringe

filter compatible with DMSO (e.g., PTFE - polytetrafluoroethylene).

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol details the dilution of the 10 mM stock solution to the final desired working

concentration in your cell culture medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept to a minimum, typically below 0.5%, and ideally at or below 0.1%, to avoid

solvent-induced cytotoxicity.[2][3] Always include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.

Precipitation: 9-Octadecenamide may precipitate out of the aqueous cell culture medium

upon dilution. To minimize this, add the stock solution to the pre-warmed medium while

gently vortexing or swirling.

Materials:

10 mM 9-Octadecenamide stock solution in DMSO
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Complete cell culture medium, pre-warmed to 37°C

Sterile conical tubes or appropriate sterile containers

Procedure:

Calculate Dilution: Determine the volume of the 10 mM stock solution needed to achieve

your desired final concentration. For example, to prepare 10 mL of a 10 µM working solution:

Use the formula: C1V1 = C2V2

(10,000 µM)(V1) = (10 µM)(10,000 µL)

V1 = 10 µL of the 10 mM stock solution.

Dilution: Pre-warm your complete cell culture medium to 37°C. In a sterile tube, add the

calculated volume of the 10 mM stock solution (10 µL in this example) to the appropriate

volume of pre-warmed medium (9.99 mL in this example).

Mixing: Immediately and gently vortex or swirl the tube to ensure homogenous mixing and to

minimize precipitation.

Application to Cells: Use the freshly prepared working solution to treat your cells as per your

experimental design.

Table of Recommended Working Concentrations:

The optimal working concentration of 9-Octadecenamide can vary significantly depending on

the cell type and the biological endpoint being measured. It is highly recommended to perform

a dose-response curve to determine the optimal concentration for your specific experimental

system.
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Cell Type/Assay
Typical Working
Concentration Range

Reference

T24 Human Bladder Cancer

Cells (Ca²⁺ signaling)
10 - 100 µM [4]

RG2 Glioblastoma Cells (Cell

Viability)
25 - 200 µM [5][6]

C6 Glioma Cells

(Proliferation/Apoptosis)
IC₅₀ values of 30-70 µg/mL [7]

Rat Mesenteric Resistance

Arteries (Vasorelaxation)
0.01 - 10 µM [8]

THP-1 Monocytes (Cytokine

Secretion)
1 - 100 µg/mL [9]

Experimental Workflow and Signaling Pathway
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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